1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene
Overview
Description
1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene, also known as 1-bromo-2-methyl-3-trifluoromethylbenzene (BMTFB), is a chemical compound that has been used in various scientific research and laboratory experiments. It is a derivative of benzene, a hydrocarbon, and is composed of carbon, hydrogen, bromine, and fluorine atoms. BMTFB is a colorless liquid with a sweet odor and a boiling point of 113.3 °C. This compound has a wide range of applications in organic synthesis, polymer chemistry, and medicinal chemistry.
Scientific Research Applications
Synthesis and Organic Chemistry
Organometallic Synthesis : 1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound similar to 1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene, is useful as a starting material in organometallic synthesis. It enables a variety of synthetically useful reactions involving phenylmagnesium, -lithium, and -copper intermediates (Porwisiak & Schlosser, 1996).
X-Ray Structure Determinations : The structures of various bromo- and bromomethyl-substituted benzenes, including those similar to the compound , have been analyzed to understand interactions like C–H···Br and C–Br···π (Jones, Kuś, & Dix, 2012).
Reagent-modulated Site Selectivities : Chloro(trifluoromethyl)benzenes and bromo(trifluoromethyl)benzenes, closely related to this compound, are used to study deprotonation reactions and establish optional site selectivities (Mongin, Desponds, & Schlosser, 1996).
Material Science and Chemical Engineering
Synthesis of Novel Macrocycles : 1,2-Bis(ethoxycarbonylmethoxy)benzene, structurally similar to the compound , has been used in the synthesis of macrocycles, which are significant for binding and transporting metal cations (Kumar, Singh, & Singh, 1992).
Ionic Liquid Applications : The use of ionic liquids containing trifluoromethyl groups in the separation of aromatic hydrocarbons from alkanes highlights the relevance of fluorinated compounds in industrial processes (Arce, Earle, Rodríguez, & Seddon, 2007).
Fabrication of Polybenzimidazole Membranes : Compounds like 1,3,5-tris(bromomethyl)benzene have been employed to covalently crosslink polybenzimidazole membranes for high-temperature proton exchange membrane fuel cells, indicating the potential use of bromomethyl-trifluoromethyl benzene derivatives in advanced material applications (Yang et al., 2018).
Chemistry and Pharmacology
Synthesis of Heterocyclic Compounds : The compound of interest may find application in the synthesis of heterocyclic compounds, similar to the synthesis of indole-based cyclophanes and cylindrical cyclophanes using related bromomethyl benzene derivatives (Rajakumar & Swaroop, 2006).
Catalysis in Chemical Reactions : Derivatives of bromomethyl benzene, similar to the compound , have been used as ligands in catalytic reactions, such as the Heck reaction, demonstrating their utility in facilitating complex chemical transformations (Das et al., 2010).
Safety and Hazards
“1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene” is considered hazardous. It is classified as a flammable liquid and can cause severe skin burns and eye damage . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
1-(bromomethyl)-2-methyl-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3/c1-6-7(5-10)3-2-4-8(6)9(11,12)13/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSABBOPLIUMXKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(F)(F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379616 |
Source
|
| Record name | 1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
261952-16-3 |
Source
|
| Record name | 1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=261952-16-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Bromomethyl)-2-methyl-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Methyl-3-(trifluoromethyl)benzyl bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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